Cas no 883-20-5 (9-Methylphenanthrene)

• Product Name: 9-Methylphenanthrene
• CAS No: 883-20-5
• MF: C₁₅H₁₂
• MW: 192.255784034729
• MDL: MFCD00092279
• CID: 731626
• PubChem ID: 13438
• Update Time: 2025-05-20

9-Methylphenanthrene Chemical and Physical Properties

Names and Identifiers

• 9-Methylphenanthrene
• 9-Methyl-phenanthrene
• 9-Methyl-phenanthren
• 9-methylphenathrene
• EINECS 212-930-6
• Phenanthrene,9-methyl
• DTXCID5048633
• Q27292440
• W7L11K6S3B
• CS-0242688
• 4-05-00-02315 (Beilstein Handbook Reference)
• NS00039251
• AKOS005442911
• DTXSID4061258
• BRN 1862055
• Phenanthrene, 9-methyl-
• MFCD00092279
• DB-057056
• F19664
• 883-20-5
• AS-48183
• EN300-253907
• UNII-W7L11K6S3B
• STK365508

• MDL： MFCD00092279
• Inchi： 1S/C15H12/c1-11-10-12-6-2-3-8-14(12)15-9-5-4-7-13(11)15/h2-10H,1H3
• InChI Key： DALBHIYZSZZWBS-UHFFFAOYSA-N
• SMILES： C12C=CC=CC1=C(C)C=C1C=CC=CC=21

Computed Properties

• Exact Mass: 192.09400
• Monoisotopic Mass: 192.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.105
• Melting Point: 90-91°C
• Boiling Point: 353.5 °C at 760 mmHg
• Flash Point: 157.5 °C
• Refractive Index: 1.693
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.30140
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

9-Methylphenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 9-Methylphenanthrene

Comprehensive Analysis of 9-Methylphenanthrene (CAS No. 883-20-5): Properties, Applications, and Environmental Impact

9-Methylphenanthrene (CAS No. 883-20-5) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both industrial and academic research. This compound, characterized by its methyl-substituted phenanthrene structure, plays a pivotal role in organic chemistry, material science, and environmental studies. With the growing interest in sustainable chemicals and green alternatives, 9-Methylphenanthrene is often studied for its potential applications in advanced materials and bioactive compounds.

The chemical properties of 9-Methylphenanthrene make it a valuable intermediate in the synthesis of more complex organic molecules. Its aromatic stability and reactivity are key factors driving its use in pharmaceutical research and agrochemical development. Researchers are particularly interested in its potential as a building block for fluorescent dyes and organic semiconductors, which are critical components in modern optoelectronic devices.

In environmental science, 9-Methylphenanthrene is frequently analyzed as a marker for PAH pollution. Its presence in soil, water, and air is often linked to combustion processes and industrial emissions. With increasing global focus on environmental monitoring and pollution control, this compound serves as an important indicator for assessing ecosystem health and human exposure risks. Recent studies have explored its biodegradation pathways and interactions with microbial communities, offering insights into bioremediation strategies.

The synthesis and purification of 9-Methylphenanthrene (CAS No. 883-20-5) involve sophisticated techniques such as column chromatography and crystallization. These methods ensure high purity, which is essential for applications in analytical standards and reference materials. Laboratories and manufacturers prioritize quality control measures to meet the stringent requirements of research institutions and regulatory agencies.

From a commercial perspective, the demand for 9-Methylphenanthrene is driven by its versatility. It is used in the production of specialty chemicals and high-performance polymers. The compound's unique molecular structure allows for modifications that enhance material properties, making it suitable for coatings, adhesives, and electronic components. Industry experts are exploring its potential in nanotechnology and energy storage solutions, aligning with the global shift toward renewable energy and sustainable technologies.

Safety and handling of 9-Methylphenanthrene are critical considerations in laboratory and industrial settings. While it is not classified as a hazardous substance under most regulations, proper personal protective equipment (PPE) and ventilation systems are recommended to minimize exposure. Researchers emphasize the importance of risk assessment and waste management protocols to ensure safe usage and disposal.

In conclusion, 9-Methylphenanthrene (CAS No. 883-20-5) is a multifaceted compound with broad applications across scientific and industrial domains. Its relevance in environmental science, material innovation, and chemical synthesis underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a key role in addressing some of the most pressing challenges in sustainability and technology advancement.